Cas no 204066-03-5 (9H-Carbazole, 9-[4-(trifluoromethyl)phenyl]-)
204066-03-5 structure
Product Name:9H-Carbazole, 9-[4-(trifluoromethyl)phenyl]-
CAS No:204066-03-5
MF:C19H12F3N
MW:311.300495147705
CID:1393646
PubChem ID:11404141
Update Time:2025-04-20
9H-Carbazole, 9-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Carbazole, 9-[4-(trifluoromethyl)phenyl]-
- 9-[4-(trifluoromethyl)phenyl]carbazole
- DTXSID40464889
- N-(4-trifluoromethylphenyl)carbazole
- SCHEMBL859629
- CHEMBL2425170
- 204066-03-5
-
- Inchi: 1S/C19H12F3N/c20-19(21,22)13-9-11-14(12-10-13)23-17-7-3-1-5-15(17)16-6-2-4-8-18(16)23/h1-12H
- InChI Key: PDSJGMJNENPXCK-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12)(F)F
Computed Properties
- Exact Mass: 311.09226
- Monoisotopic Mass: 311.09218387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93
9H-Carbazole, 9-[4-(trifluoromethyl)phenyl]- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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